2-(3,4-Dimethoxyphenyl)-3-((4-iodophenyl)amino)inden-1-one

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-3-(4-iodoanilino)inden-1-one
• InChI: InChI=1S/C23H18INO3/c1-27-19-12-7-14(13-20(19)28-2)21-22(25-16-10-8-15(24)9-11-16)17-5-3-4-6-18(17)23(21)26/h3-13,25H,1-2H3
• InChI Key: KXGTXAGALNXZCS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=C(C3=CC=CC=C3C2=O)NC4=CC=C(C=C4)I)OC
• Molecular Formula: C23H18INO3
• Molecular Weight: 483.3 g/mol

Description

2-(3,4-Dimethoxyphenyl)-3-((4-iodophenyl)amino)inden-1-one, also known as DIPAI, is an organic compound that has been studied for its potential applications in scientific research. It is a highly versatile compound that has been used in a wide range of experiments, from its use in the synthesis of other compounds to its potential applications in drug discovery.

Mechanism of Action

The mechanism of action of 2-(3,4-Dimethoxyphenyl)-3-((4-iodophenyl)amino)inden-1-one is not fully understood, but it is believed to involve the inhibition of cytochrome P450 enzymes. The inhibition of these enzymes results in the decreased metabolism of drugs, which can lead to an increase in drug levels in the body. In addition, 2-(3,4-Dimethoxyphenyl)-3-((4-iodophenyl)amino)inden-1-one has been shown to inhibit the activity of other enzymes, such as protein kinases and phosphatases, which can lead to changes in the activity of target proteins.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(3,4-Dimethoxyphenyl)-3-((4-iodophenyl)amino)inden-1-one are not fully understood. However, it has been shown to inhibit the activity of a number of enzymes, which can lead to changes in the activity of target proteins. In addition, 2-(3,4-Dimethoxyphenyl)-3-((4-iodophenyl)amino)inden-1-one has been shown to inhibit the activity of drug metabolizing enzymes, which can lead to an increase in drug levels in the body.

Advantages and Limitations for Lab Experiments

2-(3,4-Dimethoxyphenyl)-3-((4-iodophenyl)amino)inden-1-one has a number of advantages for use in laboratory experiments. It is a relatively simple compound to synthesize, and it has been successfully used in a variety of experiments. In addition, it has a number of potential applications in drug discovery and enzyme inhibition studies. However, 2-(3,4-Dimethoxyphenyl)-3-((4-iodophenyl)amino)inden-1-one also has some limitations for use in laboratory experiments. It is not a very stable compound, and it can decompose over time. In addition, it has been shown to be toxic to cells at high concentrations, so care must be taken when using it in experiments.

Future Directions

There are a number of potential future directions for the use of 2-(3,4-Dimethoxyphenyl)-3-((4-iodophenyl)amino)inden-1-one in scientific research. It could be used to study the inhibition of other enzymes, such as protein kinases and phosphatases, which could lead to new therapies for diseases. In addition, it could be used to study the metabolism of drugs, which could lead to the development of more effective and safer drugs. Finally, it could be used to study the effects of environmental pollutants on enzymes, which could lead to new insights into the effects of pollutants on human health.

Synthesis Methods

The synthesis of 2-(3,4-Dimethoxyphenyl)-3-((4-iodophenyl)amino)inden-1-one has been studied by a number of researchers. The most common method of synthesis involves the reaction of 3,4-dimethoxyphenyliodine with 4-iodoaniline, followed by an acid-catalyzed cyclization reaction to form the desired product. This method is relatively straightforward and has been successfully used in a variety of experiments.

Scientific Research Applications

2-(3,4-Dimethoxyphenyl)-3-((4-iodophenyl)amino)inden-1-one has been used in a wide range of scientific research applications. It has been used in the synthesis of other compounds, such as indenopyridines and indenopyrimidines, which are potential therapeutic agents. 2-(3,4-Dimethoxyphenyl)-3-((4-iodophenyl)amino)inden-1-one has also been used in the study of enzyme inhibition, as it is known to inhibit the activity of cytochrome P450 enzymes. It has also been used in the study of drug metabolism, as it has been shown to inhibit the activity of a number of drug metabolizing enzymes.